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Compound of Interest

Compound Name: (S)-(+)-2-Chloro-1-phenylethanol

CAS No.: 56751-12-3; 70111-05-6

Cat. No.: B2905927

Get Quote

(S)-1-phenyl-2-chloroethanol, also known as (S)-(+)-2-Chloro-1-phenylethanol, is a versatile

and valuable chiral building block in modern organic synthesis.[1] Its primary utility lies in its

role as a key intermediate in the development of pharmaceuticals and agrochemicals, where

the precise stereochemistry is crucial for biological activity and efficacy.[1][2] As a precursor, it

enables the synthesis of stereochemically pure active pharmaceutical ingredients (APIs), which

can enhance therapeutic effects and reduce potential side effects associated with other

enantiomers.[1][2] This compound is particularly noted as a critical intermediate in the

production of certain chiral antifungal medications.[3]

The purpose of this guide is to provide researchers, scientists, and drug development

professionals with a comprehensive technical overview of the safety protocols and handling

procedures for (S)-1-phenyl-2-chloroethanol. It is designed to move beyond a standard Safety

Data Sheet (SDS) by explaining the causality behind safety measures, ensuring that laboratory

workflows are self-validating systems of safety.

A Critical Point of Clarification: It is imperative to distinguish (S)-1-phenyl-2-chloroethanol (CAS

No. 70111-05-6) from its non-substituted analogue, 2-chloroethanol (ethylene chlorohydrin,

CAS No. 107-07-3). While their names are similar, their toxicological profiles are dramatically
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different. 2-chloroethanol is classified as extremely toxic and can be fatal if swallowed, inhaled,

or absorbed through the skin.[4][5][6] In contrast, (S)-1-phenyl-2-chloroethanol is classified as a

skin and eye irritant, a significantly lower hazard level.[7][8] This guide pertains exclusively to

the phenyl-substituted compound, and its recommendations should not be applied to the far

more hazardous 2-chloroethanol.

Section 1: Chemical and Physical Profile
A thorough understanding of a compound's physical properties is the foundation of its safe

handling and use. The data below has been consolidated from multiple authoritative sources to

provide a reliable reference.

Property Value Source(s)

CAS Number 70111-05-6 [1][7]

Molecular Formula C8H9ClO [1][9]

Molecular Weight 156.61 g/mol [1][8][9]

Synonyms

(S)-(+)-2-Chloro-1-

phenylethanol, (S)-(+)-α-

(Chloromethyl)benzyl alcohol

[1][8][10]

Appearance
Colorless to light orange or

yellow clear liquid
[1][7]

Density 1.19 g/mL [1]

Boiling Point 114 °C @ 6 mmHg [1][10]

Refractive Index n20/D 1.55 [1]

Water Solubility Soluble [11]

Storage Temperature 2 - 8 °C (Refrigerated) [1]

Section 2: Hazard Identification and Toxicological
Overview
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(S)-1-phenyl-2-chloroethanol is classified under the Globally Harmonized System (GHS) as an

irritant. The primary risks associated with this chemical involve direct contact with the skin,

eyes, and respiratory system.

GHS Classification

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[7][8]H319: Causes

serious eye irritation.[7][8]H335: May cause

respiratory irritation.[8]

Precautionary Statements

P264: Wash skin thoroughly after handling.[7]

[10]P280: Wear protective gloves/eye

protection/face protection.[7][10]P302+P352: IF

ON SKIN: Wash with plenty of soap and water.

[7]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7]P332+P313: If skin

irritation occurs: Get medical advice/attention.

[7]P337+P313: If eye irritation persists: Get

medical advice/attention.[7]

Toxicological Insights: The toxicological data indicates that the primary hazards are topical.

Unlike 2-chloroethanol, which can cause systemic effects on the central nervous system,

cardiovascular system, kidneys, and liver, the phenyl group in (S)-1-phenyl-2-chloroethanol

appears to mitigate this high level of systemic toxicity.[12] However, its irritant nature

necessitates strict adherence to handling protocols to prevent chemical burns, dermatitis, and

respiratory discomfort.

Section 3: Safe Handling and Storage Protocols
A proactive approach to safety, combining robust engineering controls with meticulous personal

protective equipment (PPE) and handling protocols, is essential.
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Engineering Controls: The First Line of Defense
The causality behind using engineering controls is to minimize exposure by containing the

chemical at the source.

Chemical Fume Hood: All handling of (S)-1-phenyl-2-chloroethanol must be conducted in a

certified chemical fume hood to prevent the inhalation of vapors or mists.[6][13]

Emergency Equipment: Ensure that a fully functional eyewash station and safety shower are

readily accessible and located near the workstation.[6][14] Their immediate availability is

critical for mitigating the effects of accidental exposure.

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is not a substitute for good engineering controls but serves as the final barrier between

the researcher and the chemical.
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Body Part
Personal Protective
Equipment (PPE)

Rationale and
Specifications

Eyes/Face
Chemical safety goggles and a

face shield.

Standard safety glasses are

insufficient. Tightly fitting safety

goggles are required to protect

against splashes.[4][15] A face

shield provides a secondary

layer of protection for the

entire face, which is crucial

given the chemical's

classification as a serious eye

irritant.[13][16]

Hands
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Gloves must be inspected for

integrity before each use.[4]

[15] Use proper glove removal

technique to avoid

contaminating the skin.

Contaminated gloves must be

disposed of as hazardous

waste.[4][15]

Body
Flame-resistant or retardant

lab coat and full-length pants.

A fully buttoned lab coat

protects the skin on the torso

and arms from splashes.[13]

Sleeves should be of sufficient

length to prevent skin

exposure between the glove

and cuff.[13]

Feet
Closed-toe, chemical-resistant

shoes.

Shoes must cover the entire

foot to protect against spills.

[13][14]

Step-by-Step Handling Protocol
This protocol is designed as a self-validating workflow. Following these steps in sequence

ensures that safety checks are performed before and after chemical handling.
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Pre-Operation Safety Check:

Verify that the chemical fume hood is on and functioning correctly.

Confirm the location and accessibility of the eyewash station, safety shower, and

appropriate fire extinguisher.[14][17]

Don all required PPE as specified in Section 3.2.

Inspect the chemical container for any signs of damage or leaks before transport to the

fume hood.[14]

Chemical Handling:

Conduct all transfers, measurements, and reactions within the sash of the fume hood.[6]

[13]

Use spark-proof tools and equipment, as the compound is a flammable liquid.[6]

Keep the container tightly closed when not in use to minimize vapor release.[11]

Avoid direct contact with skin, eyes, and clothing.[13]

Post-Operation Procedure:

Tightly seal the (S)-1-phenyl-2-chloroethanol container and return it to its designated

storage location.

Decontaminate the work surface within the fume hood.

Properly dispose of any contaminated materials (e.g., pipette tips, wipes, gloves) in a

labeled hazardous waste container.[5]

Wash hands thoroughly with soap and water after removing gloves.[7][13]

Storage Conditions
Proper storage is vital for maintaining chemical integrity and preventing accidents.
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Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[4]

[11]

Temperature: The recommended storage temperature is between 2-8 °C.[1]

Container: Keep the container tightly closed to prevent moisture sensitivity and vapor

leakage.[4][11] Containers should be stored upright.[14]

Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[11]

[13] Store separately from strong bases and oxidizing agents.[6][12]

Section 4: Emergency Procedures
Rapid and correct response during an emergency can significantly reduce the severity of an

incident.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[13]

[18] If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-

to-mouth).[13][18] Seek immediate medical

attention.[12]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected skin with plenty of soap

and water for at least 15 minutes.[7][19] If skin

irritation occurs or persists, seek medical

attention.[7]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[19][20]

Remove contact lenses if present and easy to

do so.[7] Seek immediate medical attention.[5]

[7]

Ingestion

Do NOT induce vomiting.[4][20] If the person is

conscious, rinse their mouth with water.[4][18]

Never give anything by mouth to an

unconscious person.[13][18] Call a poison

control center or physician immediately.[4]

Accidental Release Measures
For a small-scale laboratory spill:

Evacuate and Alert: Alert personnel in the immediate area.

Control Ignition Sources: Remove all sources of ignition from the area.[4][21]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
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Contain: Wearing full PPE, cover drains and contain the spill using a liquid-absorbent, inert

material such as sand, diatomite, or a commercial chemical absorbent.[5][11][21]

Collect: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste disposal.[5][14]

Decontaminate: Clean the spill area thoroughly.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or

carbon dioxide.[4][5][17]

Specific Hazards: The substance is a flammable liquid.[5][6] Vapors are heavier than air and

may travel to an ignition source and flash back.[6][11] Combustion produces toxic and

corrosive gases, including hydrogen chloride and phosgene.[6][12]

Protective Actions: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[4][11] Use a water spray to cool unopened containers and

prevent pressure buildup.[4][6]

Section 5: Visualization and Workflows
Visual aids are crucial for reinforcing complex protocols and ensuring rapid comprehension.
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Safe Handling Workflow for (S)-1-phenyl-2-chloroethanol
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Caption: A step-by-step workflow for the safe laboratory handling of (S)-1-phenyl-2-

chloroethanol.

Emergency Response Logic Flowchart
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Caption: A decision-making flowchart for emergency response involving (S)-1-phenyl-2-

chloroethanol.

Conclusion
(S)-1-phenyl-2-chloroethanol is an indispensable tool in the field of chiral synthesis for drug

discovery and development. Its hazard profile, while significant, is manageable through the

diligent application of the protocols outlined in this guide. By understanding the rationale behind
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each safety measure—from the necessity of a fume hood to the specific actions required in an

emergency—researchers can confidently and safely leverage the full potential of this important

chemical intermediate. Adherence to these protocols is not merely a matter of compliance but a

fundamental component of responsible scientific practice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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